![molecular formula C7H3F3N2 B1357796 4-(Trifluoromethyl)picolinonitrile CAS No. 936841-69-9](/img/structure/B1357796.png)
4-(Trifluoromethyl)picolinonitrile
Overview
Description
4-(Trifluoromethyl)picolinonitrile is an organic compound with the molecular formula C7H3F3N2 . It has a molecular weight of 172.11 g/mol .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H3F3N2/c8-7(9,10)5-1-2-12-6(3-5)4-11/h1-3H
. The compound has a topological polar surface area of 36.7 Ų and a complexity of 202 . Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown to brown liquid . It has a molecular weight of 172.11 g/mol . The compound has a topological polar surface area of 36.7 Ų .Scientific Research Applications
High Voltage Lithium Ion Battery
4-(Trifluoromethyl)-benzonitrile (4-TB) is used as an electrolyte additive for LiNi 0.5 Mn 1.5 O 4 cathode in high voltage lithium ion batteries. It enhances the cyclic stability and capacity retention of the cathode, forming a low-impedance protective film that prevents oxidation decomposition of the electrolyte and suppresses manganese dissolution (Huang et al., 2014).
Synthesis of Substituted Picolinonitriles
A novel synthetic approach to 3-hydroxy-4-substituted picolinonitriles is achieved through gold(I)-catalyzed cyclization of 4-propargylaminoisoxazoles and subsequent N–O bond cleavage of isoxazolopyridines (Fukuhara et al., 2018).
Organic Light-Emitting Diodes (OLEDs)
Deep-blue phosphorescence from perfluoro carbonyl-substituted iridium complexes with picolinonitrile is used in OLEDs. These complexes, with significant spin-orbit coupling, show high photoluminescence quantum yields and are effective in achieving deep blue emissions in OLEDs with high efficiency (Lee et al., 2013).
Alkali Metallated Picoline Complexes
Alkali metallated picoline complexes are synthesized for introducing a picolyl scaffold in molecular construction. These complexes exhibit diverse ligand-metal bonding possibilities and are characterized by solution NMR spectroscopy (Kennedy et al., 2014).
Phosphorescent Organic Light-Emitting Diodes (PHOLEDs)
9,10-Dihydroacridine derivatives, linked with picolinonitrile, are used as host materials in red PHOLEDs. These materials show good performance in devices with high external quantum efficiency due to enhanced accepting strength and strong intermolecular charge-transfer characteristics (Liu et al., 2018).
Safety and Hazards
properties
IUPAC Name |
4-(trifluoromethyl)pyridine-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F3N2/c8-7(9,10)5-1-2-12-6(3-5)4-11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNUSUSDRUJDLFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00604966 | |
Record name | 4-(Trifluoromethyl)pyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00604966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
936841-69-9 | |
Record name | 4-(Trifluoromethyl)pyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00604966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.